![molecular formula C16H19N3O4 B5616316 N-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5616316.png)
N-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-{[5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide often involves multi-component reactions that can include the formation of oxadiazole rings and benzoxepine frameworks. For example, N-aryl-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamides have been synthesized through three-component reactions utilizing N-aryl-3-oxobutanamides, salicylaldehyde, and urea in the presence of NaHSO4 as a catalyst, showcasing the type of synthetic approach that might be employed for our compound of interest (Gein et al., 2017).
Molecular Structure Analysis
The molecular structure of compounds with similar complexity is determined using a combination of spectroscopic techniques such as IR and 1H NMR, alongside X-ray analysis. These methods provide detailed insights into the arrangement of atoms within the molecule, revealing how the oxadiazol and benzoxepine moieties integrate within the overall structure (Gein et al., 2017).
Chemical Reactions and Properties
Compounds containing oxadiazol and benzoxepine structures are known to participate in various chemical reactions, including etherification, oximation, and Beckmann rearrangement, depending on their functional groups and overall molecular architecture. These reactions can significantly alter the chemical properties of the molecule, such as its reactivity and potential biological activity (Chen et al., 2012).
properties
IUPAC Name |
N-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c1-21-10-15-18-14(19-23-15)9-17-16(20)12-6-7-22-13-5-3-2-4-11(13)8-12/h2-5,12H,6-10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBKANMRUCWGCIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC(=NO1)CNC(=O)C2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[5-(Methoxymethyl)-1,2,4-oxadiazol-3-YL]methyl}-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
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